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Compound of Interest

Compound Name: Naltrexone-d3

Cat. No.: B1141332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for

Naltrexone-d3, a deuterated form of Naltrexone commonly used as an internal standard in

analytical chemistry. Understanding the potential hazards and implementing appropriate safety

protocols are paramount to ensuring a safe laboratory environment. This document synthesizes

available safety data and outlines best practices for the handling, storage, and disposal of

Naltrexone-d3, primarily drawing from safety data sheets (SDS) provided by various suppliers.

Section 1: Chemical and Physical Properties
Naltrexone-d3 shares a similar chemical structure with Naltrexone, with the key difference

being the substitution of three hydrogen atoms with deuterium. This isotopic labeling makes it

an ideal internal standard for mass spectrometry-based quantification of Naltrexone in

biological matrices.[1][2]

Table 1: Physical and Chemical Properties of Naltrexone-d3
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Property Value Reference

Chemical Name

17-((cyclopropyl-d1)methyl-

d2)-4,5α-epoxy-3,14-

dihydroxy-morphinan-6-one

[1][3]

Synonyms Naltrexone-D3 [4]

CAS Number 1261080-26-5

Molecular Formula C₂₀H₂₀D₃NO₄

Molecular Weight 344.4 g/mol

Appearance A neat solid

Purity ≥98%

Section 2: Hazard Identification and Classification
Naltrexone-d3 is often supplied as a solution, most commonly in methanol. Therefore, the

hazard profile is largely dictated by the solvent. When handled as a neat solid, the hazards are

primarily associated with the pharmacological activity of Naltrexone itself.

Table 2: GHS Hazard Classification for Naltrexone-d3 in Methanol
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Hazard Class
Hazard
Statement

Signal Word Pictogram Reference

Flammable

Liquids

(Category 2)

H225: Highly

flammable liquid

and vapor.

Danger 🔥

Acute Toxicity -

Oral (Category 3)

H301: Toxic if

swallowed.
Danger 💀

Acute Toxicity -

Dermal

(Category 3)

H311: Toxic in

contact with skin.
Danger 💀

Acute Toxicity -

Inhalation

(Category 3)

H331: Toxic if

inhaled.
Danger 💀

Specific Target

Organ Toxicity -

Single Exposure

(Category 1)

H370: Causes

damage to the

central nervous

system and the

visual organs.

Danger स्वास्थ्य खतरा

For Naltrexone hydrochloride, a related compound, the primary hazards are harmful if

swallowed and causing serious eye irritation.

Section 3: Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of Naltrexone-d3.

Handling
Ventilation: Ensure good ventilation and exhaustion at the workplace.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, eye

protection, and face protection. In case of insufficient ventilation, wear a suitable respiratory

device.
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Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this

product.

Fire Prevention: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Ground/bond container and receiving equipment.

Storage
Temperature: Store in a cool, well-ventilated place. Specific storage temperatures may be

provided on the product insert; for example, some formulations require refrigeration at 2°C to

8°C.

Container: Keep the container tightly closed.

Incompatibilities: Information on incompatible materials is not consistently provided, so it is

prudent to store it away from strong oxidizing agents.

Section 4: First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures should be taken.

Table 3: First-Aid Measures for Naltrexone-d3 (in Methanol)
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Exposure Route First-Aid Procedure Reference

Inhalation

Supply fresh air or oxygen; call

for a doctor. In case of irregular

breathing or respiratory arrest,

provide artificial respiration.

Skin Contact

Immediately remove any

clothing soiled by the product.

Rinse skin with water/shower.

Eye Contact
Rinse opened eye for several

minutes under running water.

Ingestion

Do not induce vomiting;

immediately call for medical

help.

Section 5: Accidental Release Measures
In case of a spill, follow these procedures to mitigate the hazard:

Personal Precautions: Wear protective equipment. Keep unprotected persons away.

Environmental Precautions: Prevent entry into sewers, surface water, or ground water.

Containment and Cleanup: Absorb with liquid-binding material (sand, diatomite, acid binders,

universal binders, sawdust). Dispose of contaminated material as waste according to

regulations. Ensure adequate ventilation.

Section 6: Toxicological Information
Specific toxicological studies on Naltrexone-d3 are not readily available. The toxicological

information is therefore based on the parent compound, Naltrexone, and the common solvent,

methanol.

Acute Toxicity: For Naltrexone-d3 in methanol, the primary routes of acute toxicity are oral,

dermal, and inhalation, all classified as toxic.
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Irritation: No significant irritant effect on the skin or eyes has been reported for Naltrexone-
d3 in methanol.

Sensitization: No sensitizing effects are known.

Carcinogenicity: Naltrexone is not listed as a carcinogen by IARC.

Hepatotoxicity: Naltrexone has the potential to cause hepatocellular injury, especially at high

doses.

Section 7: Experimental Protocols and Use
Naltrexone-d3 is primarily used as an internal standard in analytical methods for the

quantification of naltrexone in biological samples, such as urine and plasma.

Sample Preparation for LC-MS/MS Analysis of
Naltrexone in Urine
A common application involves the enzymatic hydrolysis of naltrexone metabolites followed by

liquid chromatography-tandem mass spectrometry (LC-MS/MS).
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Patient Urine Sample (50 µL)

Dilute 10x with Master Mix

Incubate at 60°C for 60 min
(Hydrolysis)

Master Mix:
- Naltrexone-d3 (1.6 µg/mL)

- β-glucuronidase
- Phosphate Buffer (pH 7.5)

Centrifugation

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for urine sample preparation for Naltrexone analysis.

Logical Relationship for Safe Handling
The following diagram illustrates the logical flow of considerations for ensuring safety when

working with Naltrexone-d3.
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Handling Naltrexone-d3

Perform Risk Assessment

Select Appropriate PPE Implement Engineering Controls
(e.g., Fume Hood)

Review Safety Data Sheet (SDS)

Follow Safe Handling Procedures

Ensure Proper Storage Dispose of Waste Correctly Know Emergency Procedures

Safe Laboratory Practice

Click to download full resolution via product page

Caption: Logical workflow for ensuring safe handling of Naltrexone-d3.

Section 8: Signaling Pathway of Naltrexone
Naltrexone is a non-selective opioid receptor antagonist with the highest affinity for the μ-opioid

receptor. Its mechanism of action involves blocking the effects of endogenous and exogenous

opioids.
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Caption: Simplified signaling pathway of Naltrexone as an opioid antagonist.

This guide is intended for informational purposes for a professional audience and should not be

considered a substitute for a comprehensive risk assessment specific to your laboratory's

procedures and conditions. Always consult the most current Safety Data Sheet provided by

your supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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